2-(1,3-Dimethyl-2,4-dioxo-7-phenylpyrimido[4,5-d]pyrimidin-5-yl)sulfanylacetamide

• IUPAC Name: 2-(1,3-dimethyl-2,4-dioxo-7-phenylpyrimido[4,5-d]pyrimidin-5-yl)sulfanylacetamide
• InChI: InChI=1S/C16H15N5O3S/c1-20-13-11(15(23)21(2)16(20)24)14(25-8-10(17)22)19-12(18-13)9-6-4-3-5-7-9/h3-7H,8H2,1-2H3,(H2,17,22)
• InChI Key: MAELZKOHHFXKTQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3=CC=CC=C3)SCC(=O)N)C(=O)N(C1=O)C
• Molecular Formula: C16H15N5O3S
• Molecular Weight: 357.4 g/mol

Description

The compound “2-(1,3-Dimethyl-2,4-dioxo-7-phenylpyrimido[4,5-d]pyrimidin-5-yl)sulfanylacetamide” belongs to the class of pyrimido[4,5-d]pyrimidines. Pyrimido[4,5-d]pyrimidines are structurally similar to purines and isomeric to pteridines, compounds that make up nucleic and folic acids. They exhibit varied biological activity, including antiproliferative, antioxidant, anti-inflammatory, hepatoprotective, diuretic, antimicrobial, and antihypertensive.

Synthesis Analysis

The synthesis of pyrimido[4,5-d]pyrimidines can be achieved through several methods. One such method involves the acylation of 5-acetyl-4-aminopyrimidines followed by cyclization by the action of NH4OAc. Another method involves the reductive amination of the acetyl group in 5-acetyl-4-aminopyrimidines and subsequent cyclization with DMF–DMA or HC(OEt)3.

Scientific Research Applications

Antimicrobial and Antitubercular Activities

• Synthesis of Antimicrobial Agents : New pyrimidinone and oxazinone derivatives fused with thiophene rings have been synthesized as antimicrobial agents. These compounds exhibit good antibacterial and antifungal activities, comparable to standard drugs like streptomycin and fusidic acid (Hossan et al., 2012).
• Antitubercular Activity : A series of pyrimidine-azitidinone analogues have been synthesized and examined for their antimicrobial activity against bacterial and fungal strains as well as in vitro antituberculosis activity against Mycobacterium tuberculosis. These studies provide predictions for designing further antibacterial and antituberculosis active compounds (Chandrashekaraiah et al., 2014).

Anti-inflammatory and Analgesic Agents

• Development of Anti-inflammatory Agents : Pyridines, pyrimidinones, and oxazinones synthesized from citrazinic acid have shown good anti-inflammatory activity comparable to Prednisolone®. This research demonstrates the potential of these compounds in developing new anti-inflammatory drugs (Amr et al., 2007).
• Analgesic Agents : The synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone has been explored. These compounds have been evaluated for their analgesic and anti-inflammatory activities, showing significant potential as COX-2 inhibitors and analgesic agents (Abu-Hashem et al., 2020).

Drug Development and Molecular Docking

• Molecular Docking for Anti COVID-19 : Quantum chemical insights into the structure, spectroscopic analysis, drug likeness, and molecular docking of a novel anti COVID-19 molecule, showcasing the potential for developing targeted therapies against SARS-CoV-2 (Mary et al., 2020).